Methyl 4-oxo-5,5-diphenyltetrahydrofuran-3-carboxylate

Specification

• CAS No.: 105401-19-2
• Molecular Formula: C18H16O4
• Molecular Weight: 296.3 g/mol
• IUPAC Name: methyl 4-oxo-5,5-diphenyloxolane-3-carboxylate
• Standard InChI: InChI=1S/C18H16O4/c1-21-17(20)15-12-22-18(16(15)19,13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11,15H,12H2,1H3
• Standard InChI Key: GCYTYBMRQGNVTI-UHFFFAOYSA-N
• SMILES: COC(=O)C1COC(C1=O)(C2=CC=CC=C2)C3=CC=CC=C3
• Canonical SMILES: COC(=O)C1COC(C1=O)(C2=CC=CC=C2)C3=CC=CC=C3

Introduction

Chemical Identity and Structural Characteristics

Molecular and IUPAC Nomenclature

The compound is systematically named methyl 4-oxo-5,5-diphenyloxolane-3-carboxylate under IUPAC guidelines, reflecting its tetrahydrofuran (oxolane) backbone with ketone (4-oxo), diphenyl (5,5-diphenyl), and ester (3-carboxylate) substituents. Its Standard InChI key, InChI=1S/C18H16O4/c1-21-17(20)15-12-22-18(16(15)19,13-8-4-2-5-9-13)14-10-6-3-7-11-14/, encodes stereochemical and connectivity details.

Table 1: Key Molecular Properties

Property	Value
CAS Number	105401-19-2
Molecular Formula	$\text{C}_{18}\text{H}_{16}\text{O}_{4}$
Molecular Weight	296.32 g/mol
IUPAC Name	Methyl 4-oxo-5,5-diphenyloxolane-3-carboxylate
Purity (Commercial)	≥95–98%

Applications and Research Utility

Pharmaceutical Intermediates

The compound’s ketone and ester functionalities make it a candidate for synthesizing bioactive molecules. For example:

• Antioxidant Agents: Tetrahydrofuran derivatives are explored for radical-scavenging activity.

• Polymer Science: Esters with aromatic groups may serve as monomers for high-performance polymers.

Material Science

Diphenyl groups enhance thermal stability, suggesting applications in:

• Liquid Crystals: As mesogenic core structures.

• Coordination Polymers: Via metal-ligand interactions with the ketone group.

Parameter	Recommendation
PPE	Nitrile gloves, goggles
Ventilation	Fume hood required
Storage Temperature	2–8°C